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Compound of Interest

Compound Name: BisQ

Cat. No.: B606193 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, particularly when handling novel chemical compounds. This guide

provides essential safety and logistical information for the handling and disposal of Bis-

Quinoline (BisQ) Surrogate Base, a fluorescent dye used in forced intercalation peptide nucleic

acids (FIT-PNAs).[1][2][3] As a specific Safety Data Sheet (SDS) for BisQ is not readily

available, this guidance is based on the hazardous properties of its core component, quinoline,

and best practices for handling peptide nucleic acid (PNA) analogs.

Hazard Identification and Personal Protective
Equipment (PPE)
BisQ is a chemical compound that requires careful handling due to the potential hazards

associated with its quinoline structure. Quinoline is classified as toxic if swallowed and harmful

in contact with skin. It is also known to cause skin and serious eye irritation, with suspicions of

causing genetic defects and cancer.[4][5][6] Therefore, the consistent and correct use of

appropriate personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE) for Handling BisQ:
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Body Part Required PPE Specifications and Remarks

Eyes/Face
Safety Goggles and/or Face

Shield

Goggles must be chemical-

resistant and compliant with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

should be worn over safety

glasses for enhanced

protection against splashes.

Skin/Body
Chemical-resistant Lab Coat or

Apron

A full-length, long-sleeved

laboratory coat is required. For

tasks with a higher risk of

splashes, a chemical-resistant

apron should be worn over the

lab coat.

Hands Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for any signs of

damage before use.

Contaminated gloves must be

disposed of as hazardous

waste.

Respiratory Respirator

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood, to minimize

inhalation exposure. If dust or

aerosols are likely to be

generated, a NIOSH/MSHA

approved respirator with an

appropriate particulate filter

should be used.
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational workflow is crucial for minimizing risks associated

with BisQ.

Preparation:

Ensure all necessary PPE is readily available and in good condition.

Work in a designated area, preferably within a certified chemical fume hood, to minimize

inhalation exposure.

Confirm that an emergency eyewash station and safety shower are accessible and

operational.

Prepare all necessary equipment (e.g., spatulas, weighing paper, glassware) and clearly

label all containers.

Weighing and Transferring:

Handle solid, lyophilized BisQ with care to avoid the generation of dust.[7][8]

Before opening, allow the container to warm to room temperature in a desiccator to

prevent condensation, as the compound may be hygroscopic.[8][9]

Use a clean, dry spatula for transferring the solid.

Weigh the compound on weighing paper or in a tared container within the fume hood.

Dissolving:

There is no universal solvent for all peptides and their analogs. The solubility of BisQ will

depend on its specific modification and the attached PNA sequence.

It is advisable to first test the solubility of a small portion of the peptide.

For long-term storage, it is recommended to store peptides in lyophilized form at -20°C or

colder, protected from light.[7]
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In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes while removing contaminated clothing and shoes. Seek medical attention

if irritation persists.[4]

Inhalation: Remove the individual from the exposure to fresh air immediately. If breathing

is difficult, administer oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or seek medical attention

immediately.[5]

Disposal Plan
All waste containing BisQ must be treated as hazardous waste.

Solid Waste: Collect any solid waste, including contaminated weighing paper and gloves, in

a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing BisQ in a sealed, labeled, and appropriate

hazardous waste container. Do not pour down the drain.

Contaminated Materials: Any lab equipment that comes into contact with BisQ should be

decontaminated or disposed of as hazardous waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Quantitative Data for Quinoline
As a reference for the potential hazards of BisQ, the following data for quinoline is provided.
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Property Value Reference

Acute Toxicity (Oral)
Category 3 (H301: Toxic if

swallowed)
[5][6]

Acute Toxicity (Dermal)
Category 4 (H312: Harmful in

contact with skin)
[5][6]

Skin Corrosion/Irritation
Category 2 (H315: Causes

skin irritation)
[4][5][6]

Serious Eye Damage/Irritation
Category 2 (H319: Causes

serious eye irritation)
[4][5][6]

Germ Cell Mutagenicity
Category 2 (H341: Suspected

of causing genetic defects)
[4][5][6]

Carcinogenicity
Category 1B (H350: May

cause cancer)
[4][5][6]

Aquatic Hazard (Chronic)

Category 2 (H411: Toxic to

aquatic life with long lasting

effects)

[4][5][6]

Experimental Workflow
The following diagram outlines the key steps for the safe handling of BisQ in a laboratory

setting.
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Caption: Workflow for Safe Handling of BisQ.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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